Cas no 899749-85-0 (1-(2-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: 1-(2-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899749-85-0
• MF: C₂₂H₂₂FN₃O
• MW: 363.427988529205
• CID: 5487156
• Update Time: 2025-07-09

1-(2-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-N-(2-phenylethyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• 1-(2-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C22H22FN3O/c23-19-10-5-4-9-18(19)21-20-11-6-14-25(20)15-16-26(21)22(27)24-13-12-17-7-2-1-3-8-17/h1-11,14,21H,12-13,15-16H2,(H,24,27)
• InChI Key： IVTXMDJHXHUXBA-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NCCC1=CC=CC=C1)=O)C2C1=CC=CC=C1F

Additional information on 1-(2-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Introduction to 1-(2-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide (CAS No. 899749-85-0)

The compound 1-(2-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide, identified by its CAS number 899749-85-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural framework and potential therapeutic applications. The presence of both fluorophenyl and phenylethyl substituents introduces specific electronic and steric properties that modulate its biological activity, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of pyrrolo[1,2-apyrazine] scaffolds in drug discovery. These bicyclic systems exhibit a high degree of structural diversity and functional adaptability, which has been leveraged in the design of novel bioactive molecules. The specific arrangement of nitrogen atoms in the pyrrolo[1,2-apyrazine] core provides a rich platform for hydrogen bonding interactions and π-stacking effects, which are critical for binding to biological targets. In particular, the fluorophenyl moiety has been shown to enhance binding affinity and metabolic stability, while the phenylethyl group contributes to solubility and pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. The pyrrolo[1,2-apyrazine] scaffold has been extensively studied for its interactions with serotonin receptors, particularly 5-HT1A and 5-HT7. The fluorine atom at the 2-position of the phenyl ring is a key feature that influences receptor binding affinity and selectivity. Preclinical data suggests that derivatives of this scaffold may exhibit anxiolytic and antidepressant properties by modulating serotonin signaling pathways. This aligns with current trends in drug development, where targeted modulation of neurotransmitter systems is a primary focus.

Moreover, the N-(2-phenylethyl) substituent at the 2-position of the pyrrolo[1,2-apyrazine] ring adds another layer of complexity to its biological activity. This group can participate in hydrophobic interactions with protein targets, thereby enhancing binding affinity. Additionally, it may influence metabolic stability by shielding reactive sites from enzymatic degradation. Computational modeling studies have demonstrated that this substitution pattern can optimize binding pockets in target proteins, leading to improved pharmacological efficacy.

Recent advances in synthetic chemistry have enabled the efficient preparation of this compound using multi-step organic transformations. The synthesis involves key steps such as cyclization reactions to form the pyrrolo[1,2-apyrazine] core followed by functional group modifications to introduce the fluorophenyl and phenylethyl substituents. These synthetic strategies have been optimized for scalability and purity, ensuring that researchers can access high-quality material for further studies.

In vitro pharmacological assays have provided preliminary insights into the biological activity of this compound. Initial screening results indicate that it exhibits moderate affinity for serotonin receptors and may also interact with other neurotransmitter systems. The presence of both fluorophenyl and phenylethyl groups appears to synergistically enhance its bioactivity by improving receptor binding and reducing off-target effects. Further detailed pharmacological profiling is ongoing to fully elucidate its mechanism of action.

The potential therapeutic applications of this compound extend beyond neurological disorders. Emerging evidence suggests that pyrrolo[1,2-apyrazine] derivatives may have utility in treating inflammatory conditions by modulating immune responses. The unique structural features of this molecule could allow it to interact with inflammatory cytokines or signaling pathways, thereby reducing inflammation without significant side effects. This opens up new avenues for therapeutic intervention in chronic inflammatory diseases.

Another exciting aspect is the potential for developing radiolabeled analogs of this compound for use in positron emission tomography (PET) imaging studies. PET imaging is a powerful tool for visualizing biological processes in vivo, and radiolabeled probes can provide detailed information about receptor distribution and dynamics. By incorporating radioisotopes such as fluorine-18 or carbon-11 into the molecular framework, researchers can create probes that are both sensitive and specific for target tissues.

The synthesis and characterization of this compound also contribute to our understanding of heterocyclic chemistry principles. The pyrrolo[1,2-apyrazine] scaffold serves as an excellent model system for studying electronic effects, steric hindrance, and functional group compatibility. By modifying various substituents on the core structure, chemists can gain valuable insights into how these changes influence biological activity. These findings can be applied to design new molecules with improved therapeutic profiles.

In conclusion,1-(2-fluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide (CAS No. 899749-85-0) represents a significant advancement in medicinal chemistry with promising therapeutic applications. Its unique structural features make it a versatile scaffold for drug discovery efforts targeting neurological disorders as well as other conditions involving neurotransmitter signaling or inflammation. Ongoing research aims to fully elucidate its mechanism of action and optimize its pharmacological properties through further structural modifications.